Cas no 14205-43-7 (tert-butyl 3-aminobut-2-enoate)

• Product Name: tert-butyl 3-aminobut-2-enoate
• CAS No: 14205-43-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD20543000
• CID: 94447
• PubChem ID: 12221517
• Update Time: 2025-05-25

tert-butyl 3-aminobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-amino-, 1,1-dimethylethyl ester
• 3-Amino-2-butenoic acid tert-butyl ester
• tert-butyl 3-aminobut-2-enoate
• FINECHEMIE FCHEM13886
• FINECHEMIE FCHEM13886(WXG00209)
• DTXSID70339738
• FDCJOQNCHBIAOV-UHFFFAOYSA-N
• t-butyl 3-amino-2-butenoate
• 14205-43-7

• MDL： MFCD20543000
• Inchi： 1S/C8H15NO2/c1-6(9)5-7(10)11-8(2,3)4/h5H,9H2,1-4H3
• InChI Key： FDCJOQNCHBIAOV-UHFFFAOYSA-N
• SMILES： O(C(C=C(C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on tert-butyl 3-aminobut-2-enoate

tert-butyl 3-aminobut-2-enoate: A Comprehensive Overview

tert-butyl 3-aminobut-2-enoate, also known by its CAS number 14205-43-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₉H₁₅NO₂, is a derivative of acrylic acid and has been extensively studied for its unique properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

The structure of tert-butyl 3-aminobut-2-enoate consists of a tert-butyl group attached to an acrylic acid moiety, with an amino group located at the beta position. This arrangement imparts the compound with both electron-donating and withdrawing groups, which influence its reactivity and stability. The presence of the tert-butyl group provides steric hindrance, which can be advantageous in certain chemical reactions where regioselectivity is desired.

One of the key areas of research on tert-butyl 3-aminobut-2-enoate involves its use as a precursor in the synthesis of various organic compounds. Recent studies have highlighted its role in the preparation of functional polymers, where the amino group can be utilized for further modifications such as cross-linking or conjugation with other molecules. For instance, researchers have explored its application in creating stimuli-responsive materials that can undergo structural changes in response to external stimuli like pH or temperature.

In addition to its role in polymer synthesis, tert-butyl 3-aminobut-2-enolate has also been investigated for its potential in drug delivery systems. The compound's ability to form stable complexes with metal ions has led to its use in designing drug carriers that can enhance bioavailability and reduce side effects. Recent advancements in this area have focused on optimizing the loading capacity and controlled release properties of these carriers.

The synthesis of tert-butyl 3-amino buten oate typically involves a two-step process: first, the preparation of acrylic acid derivatives, followed by nucleophilic substitution or addition reactions to introduce the amino group. Researchers have recently developed more efficient and environmentally friendly methods for this synthesis, such as using microwave-assisted techniques or catalytic systems that minimize waste and energy consumption.

A notable application of tert-butyl 3-amino buten oate is in the field of click chemistry, where it serves as a building block for constructing complex molecular architectures. Its reactivity under mild conditions makes it an ideal candidate for assembling supramolecular structures with potential applications in catalysis and sensing technologies.

In terms of physical properties, tert-butyl 3-amino buten oate exhibits a melting point of approximately -6°C and a boiling point around 165°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions.

The growing interest in sustainable chemistry has led researchers to explore the use of renewable feedstocks for synthesizing compounds like tert-butyl 3-amino buten oate. Recent studies have demonstrated that bio-based routes using plant-derived oils or agricultural waste can be employed to produce this compound, reducing reliance on fossil fuel-derived raw materials.

In conclusion, tert-butyl 3-amino buten oate (CAS No: 14205-43-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and drug delivery systems. As research continues to uncover new potential uses and more efficient synthesis methods, this compound is poised to play an even greater role in advancing modern chemical technologies.